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Compound of Interest

Compound Name:
3-Bromo-5-

(bromomethyl)benzonitrile

Cat. No.: B054326 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-5-(bromomethyl)benzonitrile
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 3-
Bromo-5-(bromomethyl)benzonitrile (CAS No: 124289-24-3). Adherence to these protocols

is essential for ensuring laboratory safety and minimizing risk.

Immediate Safety Information
3-Bromo-5-(bromomethyl)benzonitrile is a hazardous chemical that requires careful

handling. The compound is classified as a danger, with hazard statements indicating it can be

harmful if swallowed, in contact with skin, or inhaled, and can cause severe skin burns and eye

damage.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1] Seek immediate medical attention.
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Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek immediate medical

attention.[1][3]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water.[1] Seek immediate medical attention.

Physical and Chemical Properties
Property Value

CAS Number 124289-24-3

Linear Formula C8H5Br2N

Physical Form Solid

Purity 95%

Storage
Inert atmosphere, 2-8°C, away from direct

sunlight and heat.[4]

Signal Word Danger

Operational Plan: Safe Handling Protocol
1. Engineering Controls:

All handling of 3-Bromo-5-(bromomethyl)benzonitrile, including weighing and solution

preparation, must be conducted in a certified chemical fume hood with adequate exhaust.[3]

[5]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[1][2][3]

2. Personal Protective Equipment (PPE):

The following PPE is mandatory when handling this compound:[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1524422&productDescription=3-%28BRMOMETHL%29BENZONITRIL+100G&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www.fishersci.com/store/msds?partNumber=AAA1524422&productDescription=3-%28BRMOMETHL%29BENZONITRIL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/product/b054326?utm_src=pdf-body
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Acetyl_6_bromoquinolin_4_1H_one.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1524422&productDescription=3-%28BRMOMETHL%29BENZONITRIL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6162803&productDescription=2-BRMO-5-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Bromine
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Safe_Storage_and_Handling_of_Brominated_Organic_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specification

Eye and Face

Chemical safety goggles conforming to EN166

or NIOSH standards. A face shield may also be

necessary.[1][2][3][6]

Hand Protection

Chemical-resistant gloves such as nitrile rubber.

Double-gloving is recommended.[3][4][7] Gloves

must be inspected before use and changed

immediately if contaminated.[6][8]

Body Protection
A lab coat, long pants, and closed-toe shoes are

required to prevent skin exposure.[3][5]

3. Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the fume hood is operational and the work area is

clean. Cover the work surface with absorbent bench paper.[5]

Donning PPE: Put on all required PPE as specified in the table above.

Weighing and Transfer: Carefully weigh the solid compound using anti-static weigh paper or

a tared container to minimize dust generation.[5] Use a spatula for all transfers.

Solution Preparation: If preparing a solution, slowly add the solid to the solvent in a suitable

container within the fume hood. Keep the container capped when not in use.[5]

Post-Handling: After handling, decontaminate the work area and any equipment used.

Doffing PPE: Carefully remove PPE, avoiding contact with the outer surfaces of the gloves.

[4] Dispose of contaminated disposable PPE as hazardous waste.

Hygiene: Wash hands thoroughly with soap and water after removing PPE and before

leaving the laboratory.[5][6] Do not eat, drink, or smoke in the laboratory.[5]
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All waste containing 3-Bromo-5-(bromomethyl)benzonitrile must be treated as hazardous

waste.

Solid Waste: Collect unused solid compound, contaminated weigh paper, and other solid

materials in a dedicated, labeled hazardous waste container.[4][5]

Liquid Waste: Collect solutions containing the compound in a separate, labeled hazardous

waste container for halogenated organic waste.[4][5] Do not empty into drains.[1][6]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste stream.[5]

Disposal Method: All waste must be disposed of through a licensed hazardous waste

disposal service, typically via high-temperature incineration.[5][6]

Emergency Procedures: Spill Management
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, and the spill is contained within a fume hood if

possible.

Contain: Absorb the spill with an inert material such as sand or vermiculite. Do not use

combustible materials like sawdust.[3]

Collect: Carefully sweep up and shovel the absorbed material into a suitable, sealed

container for disposal as hazardous waste.[1][2][6]

Decontaminate: Clean the spill area thoroughly.

Personal Protection: Wear appropriate PPE, including respiratory protection if necessary,

during the entire cleanup process.
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Caption: Workflow for the safe handling of 3-Bromo-5-(bromomethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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